Cas no 104803-92-1 (3-(5-methylthiophen-2-yl)oxolane-2,5-dione)

3-(5-Methylthiophen-2-yl)oxolane-2,5-dione is a heterocyclic compound featuring a thiophene moiety fused with a succinic anhydride ring. This structure imparts reactivity as a dienophile in Diels-Alder reactions and serves as a versatile intermediate in organic synthesis. The methyl substituent enhances stability while maintaining reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and material science. Its anhydride functionality allows for further derivatization, including ring-opening reactions to form dicarboxylic acid derivatives. The compound’s balanced lipophilicity and electronic properties contribute to its utility in designing bioactive molecules or functional materials. Proper handling under inert conditions is recommended due to its sensitivity to moisture.

3-(5-methylthiophen-2-yl)oxolane-2,5-dione structure

104803-92-1 structure

Product Name:3-(5-methylthiophen-2-yl)oxolane-2,5-dione

CAS No:104803-92-1

MF:C₉H₈O₃S

MW:196.223021507263

CID:3571659

PubChem ID:13787398

Update Time:2025-06-08

3-(5-methylthiophen-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 2,5-Furandione, dihydro-3-(5-methyl-2-thienyl)-
- 3-(5-methylthiophen-2-yl)oxolane-2,5-dione
- KXPYIRHLFRPCCU-UHFFFAOYSA-N
- SCHEMBL10744026
- EN300-1820500
- 104803-92-1
- (5-methyl-2-thienyl) succinic anhydride
- Inchi： 1S/C9H8O3S/c1-5-2-3-7(13-5)6-4-8(10)12-9(6)11/h2-3,6H,4H2,1H3
- InChI Key： KXPYIRHLFRPCCU-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C1C(=O)OC(C1)=O

Computed Properties

Exact Mass: 196.01941529Da
Monoisotopic Mass: 196.01941529Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 71.6Å²

3-(5-methylthiophen-2-yl)oxolane-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1820500-0.05g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	0.05g	$1104.0	2023-09-19
Enamine	EN300-1820500-0.1g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	0.1g	$1157.0	2023-09-19
Enamine	EN300-1820500-0.25g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	0.25g	$1209.0	2023-09-19
Enamine	EN300-1820500-0.5g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	0.5g	$1262.0	2023-09-19
Enamine	EN300-1820500-1.0g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	1g	$1315.0	2023-06-03
Enamine	EN300-1820500-2.5g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	2.5g	$2576.0	2023-09-19
Enamine	EN300-1820500-5.0g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	5g	$3812.0	2023-06-03
Enamine	EN300-1820500-10.0g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	10g	$5652.0	2023-06-03
Enamine	EN300-1820500-1g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	1g	$1315.0	2023-09-19
Enamine	EN300-1820500-5g	3-(5-methylthiophen-2-yl)oxolane-2,5-dione	104803-92-1	5g	$3812.0	2023-09-19